3-Methyl-2-(5-methyl-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid

• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol
• IUPAC Name: 3-methyl-2-(5-methyl-1,3-dioxoisoindol-2-yl)butanoic acid
• InChI: InChI=1S/C14H15NO4/c1-7(2)11(14(18)19)15-12(16)9-5-4-8(3)6-10(9)13(15)17/h4-7,11H,1-3H3,(H,18,19)
• InChI Key: CSRWABWFOSOKEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=O)N(C2=O)C(C(C)C)C(=O)O

Description

3-Methyl-2-(5-methyl-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid is a synthetic organic compound featuring a branched butyric acid backbone conjugated to a methyl-substituted isoindole-1,3-dione moiety. The 5-methyl group on the isoindol ring and the 3-methyl group on the butyric acid chain distinguish it from related derivatives.

Biological Activity

3-Methyl-2-(5-methyl-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid (CAS No. 346704-27-6) is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C14H15NO4
• Molecular Weight : 255.28 g/mol
• CAS Number : 346704-27-6

Biological Activity Overview

The biological activity of 3-Methyl-2-(5-methyl-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid is primarily associated with its interaction with various biological systems. Research indicates it may exhibit effects on:

• G Protein-Coupled Receptors (GPCRs) : These receptors play a crucial role in cellular signaling pathways. The compound's structural features suggest potential interactions with GPCRs that could modulate intracellular signaling cascades .
• Enzyme Inhibition : Preliminary studies indicate that derivatives of isoindole compounds can act as inhibitors for enzymes involved in metabolic pathways, particularly those related to the kynurenine pathway, which is implicated in neurological disorders .

The mechanisms through which 3-Methyl-2-(5-methyl-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid exerts its effects include:

• Calcium Signaling Modulation : Similar compounds have been shown to influence calcium ion levels in cells, affecting muscle contraction and neurotransmitter release .
• Inhibition of Adenylyl Cyclase : This action can lead to decreased cyclic AMP levels, which is significant in various physiological processes including heart rate regulation and neurotransmitter release .

Case Studies and Research Findings

Several studies have investigated the biological activities of related compounds, providing insights applicable to 3-Methyl-2-(5-methyl-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid:

Study	Findings
Hase et al., 2008	Identified GPCRs that inhibit adenylyl cyclase; implications for cardiovascular health .
Adams et al., 2008	Disruption of GPR22 resulted in increased functional decompensation; highlights the importance of GPCR modulation in disease states .
Lygo and Andrews	Demonstrated enzyme inhibition by aroylalanines; suggests potential for therapeutic applications in metabolic disorders .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The compound’s structural analogs vary in substituents on the isoindol ring and the alkyl chain, influencing molecular weight, solubility, and reactivity. Key examples include:

Table 1: Structural and Physicochemical Comparison

Compound Name (CAS No.)	Substituents	Molecular Weight	Key Properties
Target Compound*	5-methyl (isoindol), 3-methyl (butyric acid)	~247 (inferred)	Likely higher lipophilicity
2-(5-Bromo-1,3-dioxo-isoindol-2-yl)-3-methyl-butyric acid (355813-55-7)	5-bromo (isoindol), 3-methyl (butyric acid)	326.14	Solid, irritant (GHS)
4-(1,3-Dioxo-isoindol-2-yl)-butyric acid (3130-75-4)	None (isoindol), butyric acid	233.22	Crystalline, irritant
2-(4-(1,3-Dioxo-isoindol-2-yl)phenyl)butyric acid (94232-67-4)	Phenyl (para-substituted)	269.27 (calc.)	Aromatic, potential π-π interactions

*The target compound’s molecular weight is inferred based on structural similarity.

Key Observations :

• Substituent Effects: Bromine at the isoindol 5-position () increases molecular weight and polarity compared to the methyl-substituted target compound.
• Chain Length : Butyric acid derivatives () exhibit lower molecular weights compared to branched analogs, affecting solubility and metabolic stability.

Key Insights :

• The target compound’s methyl groups may enhance metabolic stability compared to brominated analogs (), making it a candidate for drug development.
• Aromatic analogs () could exhibit stronger binding to biological targets due to π-π stacking, whereas the target’s branched chain may optimize steric interactions.